2-Fluoro-4-(2-hydroxyethyl)phenol
Overview
Description
2-Fluoro-4-(2-hydroxyethyl)phenol is a research chemical with the molecular formula C8H9FO2 and a molecular weight of 156.15 g/mol . It is used in a variety of research applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group with a fluorine atom at the 2nd position and a hydroxyethyl group at the 4th position .Scientific Research Applications
Interaction with Other Phenolic Compounds
Phenolic compounds, including those structurally similar to 2-Fluoro-4-(2-hydroxyethyl)phenol, have been extensively studied for their potential health benefits and applications in various fields. The interaction and pharmacological activities of phenolic compounds are of particular interest.
Benzophenone-3 (BP-3) and Reproductive Toxicity
- Benzophenone-3, a phenolic compound used in skincare products, has been scrutinized for its potential endocrine-disrupting effects and impact on reproduction. Studies indicate that BP-3 may affect reproductive parameters in humans and animals, highlighting the need for standardized research to understand the implications fully (Ghazipura et al., 2017).
Hydroxytyrosol's Pharmacological Activities
- Hydroxytyrosol, another phenolic compound, exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-tumor, and cardioprotective effects. Its bioavailability and lack of toxicity make it an attractive compound for nutraceutical and food industries (Bertelli et al., 2019).
Antioxidant Properties of Phenolic Phytochemicals
- A review of phenolic phytochemicals, such as Hydroxytyrosol, reveals their significant anti-diabetic and antioxidant properties, impacting various metabolic pathways. These findings underscore the therapeutic potential of phenolic compounds in managing diabetes and oxidative stress (Ahangarpour et al., 2019).
Polyphenols in Cosmetics Applications
- Polyphenolic extracts are recognized for their antioxidant, anti-inflammatory, and anti-aging properties. Their use in cosmetics supports skin health and photoprotection, aligning with the trend towards natural ingredient-based products. However, assessing the toxicity of these compounds is crucial for safe application (Cherubim et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-4-(2-hydroxyethyl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO2/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,10-11H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLIZHCZXHFIRTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCO)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00668881 | |
Record name | 2-Fluoro-4-(2-hydroxyethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00668881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5497-21-2 | |
Record name | 2-Fluoro-4-(2-hydroxyethyl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00668881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-fluoro-4-(2-hydroxyethyl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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